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Compound of Interest

Compound Name: Bromsulfalein

Cat. No.: B1263046 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selecting the

Appropriate Dye-Based Liver Function Test

The assessment of liver function is a cornerstone in preclinical and clinical research, aiding in

the diagnosis, prognosis, and management of hepatic diseases, as well as in the evaluation of

drug-induced liver injury. Among the various methods available, dye-based tests offer a

dynamic measure of the liver's excretory capacity. This guide provides a comparative analysis

of three key dyes historically and currently used for this purpose: Bromsulphthalein (BSP),

Rose Bengal, and Indocyanine Green (ICG), with a brief discussion on Phenolphthalein

derivatives.

Comparative Performance of Liver Function Dyes
The selection of a dye for liver function testing depends on various factors, including the

specific aspect of hepatic function to be assessed, the required sensitivity and specificity, and

the safety profile of the dye. The following table summarizes the key quantitative parameters

for BSP, Rose Bengal, and ICG. Direct comparative studies in humans evaluating all three dyes

under identical conditions are limited; therefore, the data presented is a synthesis of findings

from various studies.
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Parameter
Bromsulphthalein
(BSP)

Rose Bengal
Indocyanine Green
(ICG)

Normal Value

< 5% retention in

serum 45 minutes

after injection.[1]

Approximately 50% or

more of the dye is

excreted within 8

minutes.

Retention rate at 15

min (R15): < 10%.[2]

Plasma

Disappearance Rate

(PDR): 18-24%/min.

Dosage
5 mg/kg body weight.

[1]

10 mL of a 1%

solution.

0.25 to 0.5 mg/kg

body weight.

Blood Sampling Time
45 minutes post-

injection.[1]

8 minutes post-

injection.

Commonly at 5, 10,

and 15 minutes post-

injection.[3]

Mechanism of

Elimination

Hepatic uptake,

conjugation with

glutathione, and biliary

excretion.[4]

Hepatic uptake and

biliary excretion.

Exclusively taken up

by hepatocytes and

excreted unchanged

into the bile.[5]

Analytical Method Spectrophotometry.[6]

Spectrophotometry or

HPLC with

fluorescence

detection.[7]

Spectrophotometry or

HPLC.[8][9][10]

Sensitivity &

Specificity

In canine studies, a

>6% retention had a

specificity of 100%

and a sensitivity of

70% for detecting

hepatic disease.[11] In

cirrhosis, decreased

BSP clearance is a

sensitive finding.[12]

Overall sensitivity for

human brucellosis

diagnosis was 92.9%

in one study.[13]

Performance in liver

disease varies.

For acute liver failure,

an ICG-PDR of ≤

6.3%/min showed

85.7% sensitivity and

88.9% specificity for

predicting non-

spontaneous

recovery.[8] For

detecting advanced

liver fibrosis or

cirrhosis, ICG test

showed a sensitivity of

0.75 and specificity of

0.81 in one study.[14]
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Adverse Effects

Anaphylactic reactions

have been reported,

leading to its reduced

use.[4]

Generally considered

safe, though allergic

reactions are possible.

Low toxicity with rare

adverse effects.[5]

Hepatic Processing of Liver Function Dyes: A Visual
Guide
The following diagrams illustrate the hepatic uptake, processing, and excretion pathways for

Bromsulphthalein, Rose Bengal, and Indocyanine Green.
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Hepatic pathway of Bromsulphthalein (BSP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dyes-in-liver-tests]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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